Cas no 477710-94-4 (3-{4-[(2-chloro-6-fluorophenyl)methoxy]phenyl}-1-(4-methylbenzenesulfonyl)-1H-pyrazole)

• Product Name: 3-{4-[(2-chloro-6-fluorophenyl)methoxy]phenyl}-1-(4-methylbenzenesulfonyl)-1H-pyrazole
• CAS No: 477710-94-4
• MF: C₂₃H₁₈ClFN₂O₃S
• MW: 456.917026996613
• CID: 5713092
• PubChem ID: 1472255
• Update Time: 2023-10-15

3-{4-[(2-chloro-6-fluorophenyl)methoxy]phenyl}-1-(4-methylbenzenesulfonyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• CHEMBL1510019
• SMR000168756
• 2R-0075
• MLS000331265
• 3-{4-[(2-chloro-6-fluorophenyl)methoxy]phenyl}-1-(4-methylbenzenesulfonyl)-1H-pyrazole
• HMS2381K05
• 477710-94-4
• 3-{4-[(2-chloro-6-fluorobenzyl)oxy]phenyl}-1-[(4-methylphenyl)sulfonyl]-1H-pyrazole
• Oprea1_557623
• AKOS005086216
• 3-[4-[(2-chloro-6-fluorophenyl)methoxy]phenyl]-1-(4-methylphenyl)sulfonylpyrazole
• 2-CHLORO-6-FLUOROBENZYL 4-(1-[(4-METHYLPHENYL)SULFONYL]-1H-PYRAZOL-3-YL)PHENYL ETHER
• 3-(4-[(2-CHLORO-6-FLUOROBENZYL)OXY]PHENYL)-1-[(4-METHYLPHENYL)SULFONYL]-1H-PYRAZOLE
• 1H-Pyrazole, 3-[4-[(2-chloro-6-fluorophenyl)methoxy]phenyl]-1-[(4-methylphenyl)sulfonyl]-

• Inchi： 1S/C23H18ClFN2O3S/c1-16-5-11-19(12-6-16)31(28,29)27-14-13-23(26-27)17-7-9-18(10-8-17)30-15-20-21(24)3-2-4-22(20)25/h2-14H,15H2,1H3
• InChI Key： ZUQKGWCJJZWYHB-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1COC1C=CC(=CC=1)C1C=CN(N=1)S(C1C=CC(C)=CC=1)(=O)=O)F

Computed Properties

• Exact Mass: 456.0710695g/mol
• Monoisotopic Mass: 456.0710695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 630.2±65.0 °C(Predicted)
• pka: -4.31±0.19(Predicted)